Cas no 2248322-17-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate
• CAS No: 2248322-17-8
• MF: C₂₂H₁₃F₂NO₄S
• MW: 425.40473151207
• CID: 6407464
• PubChem ID: 165729623
• Update Time: 2025-10-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate
• 2248322-17-8
• EN300-6524327

• Inchi： 1S/C22H13F2NO4S/c23-14-10-11-17(24)18(12-14)30-19(13-6-2-1-3-7-13)22(28)29-25-20(26)15-8-4-5-9-16(15)21(25)27/h1-12,19H
• InChI Key： PGVXCCJQZOZFDR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 425.05333539g/mol
• Monoisotopic Mass: 425.05333539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate: A Comprehensive Overview

The compound with CAS No. 2248322-17-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 1,3-dioxoisoindole core and a sulfanylphenylacetate moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of sulfanylphenylacetate derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological pathways, making them promising candidates for the development of new therapeutic agents. The 1,3-dioxoisoindole moiety further enhances the compound's stability and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as Ullmann coupling and Stille coupling to construct the sulfanylphenylacetate portion. The isoindole core is typically synthesized through cyclization reactions involving ketones and aldehydes. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for biological testing.

One of the most exciting aspects of this compound is its potential in the field of anticancer drug development. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways that are overactive in cancer cells.

In addition to its therapeutic potential, this compound has also been explored for its role in bioconjugation chemistry. The sulfanyl group serves as a reactive site for conjugation with biomolecules such as proteins and nucleic acids. This property makes it a valuable tool in the development of targeted drug delivery systems and diagnostic agents.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it interacts with key residues in target proteins, providing insights into its mechanism of action. These findings have guided further optimization efforts aimed at improving its efficacy and reducing potential side effects.

The compound's stability under physiological conditions is another critical factor that contributes to its suitability for biomedical applications. Studies have shown that it maintains its structural integrity under conditions mimicking the human body, ensuring prolonged activity and effectiveness.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-difluorophenyl)sulfanyl]-2-phenylacetate (CAS No. 2248322-17-) represents a significant advancement in organic chemistry. Its unique structure, combined with its versatile functional groups and promising biological activity, positions it as a valuable asset in the development of novel therapeutic agents and diagnostic tools.